Cas no 1337139-61-3 (Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate)

• Product Name: Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate
• CAS No: 1337139-61-3
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5757843
• PubChem ID: 165798807
• Update Time: 2025-05-23

Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate
• 1337139-61-3
• EN300-1995542
• Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate

• Inchi： 1S/C12H14ClNO2/c1-16-12(15)9-5-4-8(7-10(9)13)11-3-2-6-14-11/h4-5,7,11,14H,2-3,6H2,1H3
• InChI Key： WGGODDLQEFUUIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate

Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate (CAS No. 1337139-61-3)

Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate is a chemical compound with the CAS registry number 1337139-61-3. This compound belongs to the class of benzoic acid esters, which are widely used in various applications due to their unique chemical properties and structural versatility. The molecule consists of a benzene ring substituted with a methyl ester group, a chlorine atom, and a pyrrolidine moiety at specific positions, making it a valuable compound in both academic and industrial research.

The structure of Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate is characterized by a benzene ring with three substituents: a methyl ester group at position 4, a chlorine atom at position 2, and a pyrrolidine ring attached via its nitrogen atom at position 4. This arrangement creates a molecule with interesting electronic and steric properties, which can be exploited in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The presence of the pyrrolidine ring introduces significant flexibility into the molecule, allowing for interactions with various biological targets. Additionally, the chlorine substituent can act as an electron-withdrawing group, influencing the electronic properties of the benzene ring and potentially enhancing the compound's bioactivity.

In terms of synthesis, Methyl 2-chloro-4-(pyrrolidin-2-yl)benzoate can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes.

The compound has also found applications in materials science, particularly in the development of advanced polymers and coatings. The ester group and pyrrolidine moiety can participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties.

Moreover, recent advancements in green chemistry have led to the exploration of this compound as a potential precursor for biodegradable materials. Its structure allows for enzymatic degradation under certain conditions, making it an attractive candidate for sustainable material design.

In conclusion, Methyl 2-chloro-4-(pyrrolidin-2-yli)benzoate (CAS No. 133713961) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science.